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Compound of Interest

Compound Name: Monoerucin

Cat. No.: B1232828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure of

Monoerucin, a monoglyceride of significant interest in various scientific domains. This

document collates available physicochemical data, presents a visual representation of its

structure, and outlines the general experimental approaches relevant to its characterization.

Core Physicochemical Properties of Monoerucin
Monoerucin, systematically known as 1-erucoylglycerol, is a fatty acid ester formed from the

condensation of erucic acid with glycerol.[1] Its molecular formula is C25H48O4, with a

corresponding molecular weight of approximately 412.65 g/mol .[1][2] The following table

summarizes key quantitative data for Monoerucin, providing a foundational dataset for

researchers.
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Property Value Source

Molecular Formula C25H48O4 [1][2][3]

Molecular Weight 412.65 g/mol [1][2]

CAS Number 28063-42-5 [1][2][3]

Melting Point 52°C [1][2][4]

Boiling Point 533.3°C at 760 mmHg [2]

Density 0.951 g/cm³ [2]

Flash Point 165.2°C [2]

LogP 6.48070 - 8.787 (estimated) [1][2][4]

Physical Form White powder [1][4]

Storage Temperature -20°C [1][4]

Molecular Structure Visualization
The molecular structure of Monoerucin consists of a glycerol backbone esterified at one of the

primary hydroxyl groups with erucic acid, a long-chain monounsaturated fatty acid. The IUPAC

name for this structure is (2,3-dihydroxypropyl) (Z)-docos-13-enoate. The cis-configuration of

the double bond in the erucic acid chain introduces a characteristic kink in its hydrophobic tail.

Glycerol Backbone Erucic Acid Chain

CH2OH CHOH CH2 O C=O (CH2)11 CH CH
cis

(CH2)7 CH3

Click to download full resolution via product page

Caption: 2D Molecular Structure of Monoerucin.
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Experimental Protocols for Structural Elucidation
and Synthesis
While specific, detailed experimental protocols for the structural determination of Monoerucin
were not found in the initial literature search, the characterization of such monoglycerides

typically involves a combination of spectroscopic and chromatographic techniques.

General Structural Elucidation Workflow:

Isolation and Purification: The initial step involves isolating Monoerucin from its source or

reaction mixture. This is commonly achieved using chromatographic techniques such as

column chromatography or high-performance liquid chromatography (HPLC).

Mass Spectrometry (MS): Electrospray ionization (ESI) or matrix-assisted laser

desorption/ionization (MALDI) mass spectrometry would be employed to determine the

molecular weight and fragmentation pattern, confirming the presence of the glycerol and

erucic acid moieties.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are crucial for

elucidating the precise connectivity of atoms. The chemical shifts and coupling constants of

the protons on the glycerol backbone would confirm the position of the ester linkage. The

signals in the olefinic region would confirm the presence and stereochemistry of the double

bond in the erucic acid chain.

Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify key functional groups,

such as the ester carbonyl (~1740 cm⁻¹) and hydroxyl (-OH) groups.

General Synthesis Workflow:

The synthesis of monoglycerides like Monoerucin can be achieved through the direct

esterification of glycerol and the corresponding fatty acid (erucic acid).
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Caption: General Synthesis Workflow for Monoerucin.

The reaction is often catalyzed by lipases to achieve regioselectivity, favoring the formation of

the 1-monoglyceride.[5] Alternatively, chemical catalysts can be used, which may result in a

mixture of mono-, di-, and triglycerides requiring subsequent purification. The progress of the

reaction and the purity of the final product are typically monitored by techniques such as thin-

layer chromatography (TLC) and gas chromatography (GC).[5]

Signaling Pathways and Biological Activity
Currently, there is limited specific information available in the public domain regarding the

detailed signaling pathways directly involving Monoerucin. As a monoglyceride, it is expected

to be involved in lipid metabolism. Monoerucin is used to study the mode of action of

alamethicin in membrane channel formation and as a membrane component for studying

gramicidin A channels.[1] Further research is required to elucidate its specific roles in cellular

signaling.

This guide serves as a foundational resource for professionals engaged in research and

development involving Monoerucin. The provided data and structural information are intended

to facilitate further investigation into its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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